Cas no 91459-09-5 (1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone)

1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone structure
91459-09-5 structure
Product name:1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
CAS No:91459-09-5
MF:C11H17NO2
MW:195.25818
CID:1121405
PubChem ID:13227209

1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
    • 1-[5-(3-Hydroxypropyl)-1,2-dimethylpyrrol-3-yl]ethanone
    • EN300-6499723
    • 91459-09-5
    • 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
    • Inchi: InChI=1S/C11H17NO2/c1-8-11(9(2)14)7-10(12(8)3)5-4-6-13/h7,13H,4-6H2,1-3H3
    • InChI Key: JZKHDPZJNTUHNF-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(N1C)CCCO)C(=O)C

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.2Ų

1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6499723-10.0g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
91459-09-5 95%
10g
$8749.0 2023-05-31
Enamine
EN300-6499723-5.0g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
91459-09-5 95%
5g
$5900.0 2023-05-31
Enamine
EN300-6499723-0.05g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
91459-09-5 95%
0.05g
$541.0 2023-05-31
Enamine
EN300-6499723-1.0g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
91459-09-5 95%
1g
$2035.0 2023-05-31
Aaron
AR024YTS-5g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
5g
$8138.00 2023-12-15
Aaron
AR024YTS-500mg
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
500mg
$2208.00 2025-02-15
1PlusChem
1P024YLG-250mg
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
250mg
$1308.00 2024-04-20
Aaron
AR024YTS-1g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
1g
$2824.00 2025-02-15
1PlusChem
1P024YLG-500mg
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
500mg
$2024.00 2024-04-20
1PlusChem
1P024YLG-2.5g
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
91459-09-5 95%
2.5g
$4991.00 2024-04-20

1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Related Literature

Additional information on 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone

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